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Compound of Interest

Compound Name: Nicofuranose

CAS No.: 15351-13-0

Cat. No.: B101836

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in vitro studies detailing the specific efficacy and cellular mechanisms of

Nicofuranose are limited in publicly accessible literature. This guide synthesizes the known

mechanisms of its parent compound, nicotinic acid (niacin), and provides standardized in vitro

protocols to assess the efficacy of Nicofuranose. The quantitative data presented is from a

meta-analysis of nicotinic acid.

Introduction
Nicofuranose is a derivative of nicotinic acid, also known as niacin or vitamin B3, and is

utilized as a hypolipidemic agent to manage dyslipidemia.[1][2] Like its parent compound,

Nicofuranose is proposed to favorably modulate plasma lipid profiles by lowering

apolipoprotein B (ApoB)-containing lipoproteins such as Very-Low-Density Lipoprotein (VLDL)

and Low-Density Lipoprotein (LDL), while increasing High-Density Lipoprotein (HDL) levels.[3]

The primary mechanisms involve direct actions on hepatic and adipose tissue. This guide

outlines these core mechanisms and presents relevant experimental protocols to evaluate

these effects in an in vitro setting.
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Core Mechanisms of Action and Signaling Pathways
The therapeutic effects of nicotinic acid derivatives are primarily attributed to three key actions:

(1) inhibition of hepatic triglyceride synthesis, leading to reduced VLDL secretion; (2)

modulation of free fatty acid release from adipose tissue via the GPR109A receptor; and (3)

decreased catabolism of Apolipoprotein A-I (ApoA-I), the main protein component of HDL.

Inhibition of VLDL Synthesis via DGAT2
In hepatocytes, nicotinic acid directly inhibits the enzyme Diacylglycerol O-acyltransferase 2

(DGAT2).[4] This enzyme catalyzes the final step in triglyceride synthesis.[5] Its inhibition leads

to reduced triglyceride availability, which in turn accelerates the intracellular degradation of

ApoB and decreases the assembly and secretion of VLDL particles from the liver.[4]
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Generic In Vitro Assay Workflow

1. Prepare Target
(e.g., Cells, Microsomes)

2. Treatment
(Nicofuranose + Controls)

3. Incubation
(Defined Time & Temp.)

4. Measurement
(e.g., Luminescence, Fluorescence,

Radioactivity, Mass Spec)

5. Data Analysis
(e.g., IC50, EC50 Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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